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Compound Name: Fz7-21S

Cat. No.: B15136833 Get Quote

Fz7-21 In Vivo Optimization: Technical Support
Center
Welcome to the technical support center for Fz7-21. This guide provides detailed answers to

frequently asked questions (FAQs) and troubleshooting advice to help researchers, scientists,

and drug development professionals optimize the concentration of Fz7-21 for in vivo

experiments.

Frequently Asked Questions (FAQs)
Q1: What is Fz7-21 and what is its mechanism of action?
Fz7-21 is a synthetic peptide that acts as a selective antagonist for the Frizzled-7 (FZD7)

receptor.[1][2] FZD7 is a key receptor in the Wnt signaling pathway, which is crucial for cell

proliferation, migration, and stem cell activity.[3] Fz7-21 was identified from a phage library and

has the sequence Ac-Leu-Pro-Ser-Asp-Asp-Leu-Glu-Phe-Trp-Cys-His-Val-Met-Tyr-NH2.[1]

Its mechanism of action involves binding to the extracellular cysteine-rich domain (CRD) of the

FZD7 receptor. This binding alters the receptor's conformation, including the architecture of a

critical lipid-binding groove.[1] Rather than directly blocking the Wnt ligand (like WNT3A) from

accessing the receptor, Fz7-21's binding prevents the formation of the larger active signaling

complex, which includes FZD7 and the co-receptor LRP6.[3] This ultimately impairs the

downstream Wnt/β-catenin signaling cascade.[1]
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Q2: What signaling pathway does Fz7-21 inhibit?
Fz7-21 primarily inhibits the canonical Wnt/β-catenin signaling pathway. By binding to FZD7, it

prevents the stabilization of β-catenin, a key step in activating this pathway.[1][2] In an active

state, stabilized β-catenin translocates to the nucleus and activates target gene transcription,

leading to cell proliferation. Fz7-21's inhibitory action blocks these events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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